Cas no 2228096-84-0 (3-(azetidin-2-yl)-5-methyl-1H-pyrazole)

• Product Name: 3-(azetidin-2-yl)-5-methyl-1H-pyrazole
• CAS No: 2228096-84-0
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6396258
• PubChem ID: 165753360
• Update Time: 2025-06-08

3-(azetidin-2-yl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-5-methyl-1H-pyrazole
• EN300-1823153
• 2228096-84-0

• Inchi： 1S/C7H11N3/c1-5-4-7(10-9-5)6-2-3-8-6/h4,6,8H,2-3H2,1H3,(H,9,10)
• InChI Key： MDAFYXJBFVXEMQ-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=C(C)NN=1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-(azetidin-2-yl)-5-methyl-1H-pyrazole

Introduction to 3-(azetidin-2-yl)-5-methyl-1H-pyrazole (CAS No. 2228096-84-0)

3-(azetidin-2-yl)-5-methyl-1H-pyrazole is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. Its molecular structure, featuring a pyrazole ring linked to an azetidine moiety, makes it a versatile scaffold for drug discovery. The compound, identified by the CAS number 2228096-84-0, has garnered attention due to its unique chemical properties and promising biological activities. This article provides an in-depth exploration of the compound's structure, synthesis, applications, and recent advancements in its study.

The molecular formula of 3-(azetidin-2-yl)-5-methyl-1H-pyrazole is C₇H₁₁N₃, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The presence of both azetidine and pyrazole rings contributes to its complex reactivity and biological interactions. The azetidine ring introduces a seven-membered nitrogen-containing cycle, while the pyrazole ring adds a five-membered nitrogen-containing core. This combination allows for diverse functionalization and interaction with biological targets.

One of the most compelling aspects of 3-(azetidin-2-yl)-5-methyl-1H-pyrazole is its potential as a pharmacophore in medicinal chemistry. The compound's structure enables it to mimic or interfere with natural biomolecules, making it a valuable candidate for developing new therapeutic agents. Recent studies have highlighted its role in inhibiting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

The synthesis of 3-(azetidin-2-yl)-5-methyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the formation of the pyrazole ring followed by its coupling with the azetidine moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with modern trends in green chemistry, emphasizing efficiency and environmental sustainability.

In terms of biological activity, 3-(azetidin-2-yl)-5-methyl-1H-pyrazole has shown remarkable promise in preclinical studies. Research indicates that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways. Additionally, its ability to interact with enzymes such as kinases has made it a subject of interest for oncology research. The compound's dual functionality allows it to target multiple pathways simultaneously, which could enhance therapeutic efficacy.

Recent advancements in computational chemistry have further propelled the study of 3-(azetidin-2-yl)-5-methyl-1H-pyrazole. Molecular modeling techniques have been used to predict binding affinities and optimize drug-like properties. These simulations have helped researchers design derivatives with improved pharmacokinetic profiles. By leveraging artificial intelligence and machine learning algorithms, scientists can accelerate the discovery process and identify novel analogs with enhanced biological activity.

The pharmaceutical industry has taken note of the potential of 3-(azetidin-2-yl)-5-methyl-1H-pyrazole, leading to several ongoing clinical trials. These trials aim to evaluate its safety and efficacy in treating various diseases. The compound's unique structure provides a foundation for developing targeted therapies that address unmet medical needs. As research progresses, it is expected that more derivatives will be synthesized and tested, further expanding the therapeutic applications of this class of compounds.

From a biochemical perspective, 3-(azetidin-2-yl)-5-methyl-1H-pyrazole offers insights into enzyme inhibition mechanisms. Its interaction with biological targets can be studied using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods provide detailed structural information about how the compound binds to its targets at the atomic level. Such data is crucial for designing drugs with high specificity and minimal side effects.

The future of 3-(azetidin-2-yl)-5-methyl-1H-pyrazole lies in interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining experimental data with computational models, researchers can gain a comprehensive understanding of its behavior in biological systems. This holistic approach will drive innovation in drug discovery and lead to the development of next-generation therapeutics.

In conclusion,3-(azetidin-2-yl)-5-methyl-1H-pyrazole (CAS No. 2228096-84-0) represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities。 Its potential as a drug candidate continues to be explored through both experimental and computational studies。 As science progresses，this compound is poised to play a vital role in addressing some of the most challenging medical conditions。